Cas no 75512-00-4 (2-(phenylamino)acridin-9(10H)-one)

2-(phenylamino)acridin-9(10H)-one structure
75512-00-4 structure
Product Name:2-(phenylamino)acridin-9(10H)-one
CAS No:75512-00-4
MF:C19H14N2O
MW:286.327264308929
CID:981831
PubChem ID:3018596
Update Time:2025-04-19

2-(phenylamino)acridin-9(10H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-(phenylamino)acridin-9(10H)-one
    • 2-anilino-10H-acridin-9-one
    • 9(10H)-Acridinone, 2-(phenylamino)-
    • 75512-00-4
    • NS00059830
    • 2-Anilinoacridin-9(10H)-one
    • 2-(phenyl)amino-9(10H)acridinone
    • 2-anilinoacridone
    • DTXSID40868363
    • USTNFRALPDIXCN-UHFFFAOYSA-N
    • SCHEMBL7840881
    • EINECS 278-231-3
    • Inchi: 1S/C19H14N2O/c22-19-15-8-4-5-9-17(15)21-18-11-10-14(12-16(18)19)20-13-6-2-1-3-7-13/h1-12,20H,(H,21,22)
    • InChI Key: USTNFRALPDIXCN-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2NC2C=CC(=CC=21)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 286.110613
  • Monoisotopic Mass: 286.110613
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.5
  • Topological Polar Surface Area: 41.1

Experimental Properties

  • Density: 1.274
  • Boiling Point: 490.3°C at 760 mmHg
  • Flash Point: 186.4°C
  • Refractive Index: 1.698
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